Cas no 133761-86-1 (Vasopressin,2-de-L-tyrosine-3-de-L-phenylalanine-8-L-arginine-9-deglycinamide- (9CI))
133761-86-1 structure
Product Name:Vasopressin,2-de-L-tyrosine-3-de-L-phenylalanine-8-L-arginine-9-deglycinamide- (9CI)
CAS No:133761-86-1
MF:C26H43N11O9S2
MW:717.817921876907
CID:189142
PubChem ID:3081810
Update Time:2025-04-19
Vasopressin,2-de-L-tyrosine-3-de-L-phenylalanine-8-L-arginine-9-deglycinamide- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Vasopressin,2-de-L-tyrosine-3-de-L-phenylalanine-8-L-arginine-9-deglycinamide- (9CI)
- (2S)-2-[[(2S)-1-[(4R,7S,10S,13R)-13-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-6,9,12-trioxo-1,2-dithia-5,8,11-triazacyclotetradecane-4-carbonyl]pyrrolidine-2-carbonyl]amino]-5-(diaminometh
- argipressin (4-8)
- 1-{[(4R,7S,10S,13R)-13-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-6,9,12-trioxo-1,2-dithia-5,8,11-triazacyclotetradecan-4-yl]carbonyl}-L-prolyl-N~5~-(diaminomethylidene)-L-ornithine
- 2-Destyrosyl-3-desphenylalanyl-9-desglycyl-amide-argipressin
- Gln-asn-cys-pro-arg
- Vasopressin, 2-de-L-tyrosine-3-de-L-phenylalanine-8-L-arginine-9-deglycinamide-
- 133761-86-1
- (2S)-2-[[(2S)-1-[(4R,7S,10S,13R)-13-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-6,9,12-trioxo-1,2-dithia-5,8,11-triazacyclotetradecane-4-carbonyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid
- DTXSID20158355
-
- Inchi: 1S/C26H43N11O9S2/c27-12-10-47-48-11-16(36-22(42)15(9-19(29)39)35-21(41)13(33-20(12)40)5-6-18(28)38)24(44)37-8-2-4-17(37)23(43)34-14(25(45)46)3-1-7-32-26(30)31/h12-17H,1-11,27H2,(H2,28,38)(H2,29,39)(H,33,40)(H,34,43)(H,35,41)(H,36,42)(H,45,46)(H4,30,31,32)/t12-,13-,14-,15-,16-,17-/m0/s1
- InChI Key: OGNSIPQZEXIWCP-UYLCUJDWSA-N
- SMILES: S1C[C@@H](C(N2CCC[C@H]2C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)=O)NC([C@H](CC(N)=O)NC([C@H](CCC(N)=O)NC([C@H](CS1)N)=O)=O)=O
Computed Properties
- Exact Mass: 717.26909
- Monoisotopic Mass: 717.269
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 48
- Rotatable Bond Count: 13
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8.1
- Topological Polar Surface Area: 401Ų
Experimental Properties
- Density: 1.72
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.75
- PSA: 350.61
Vasopressin,2-de-L-tyrosine-3-de-L-phenylalanine-8-L-arginine-9-deglycinamide- (9CI) Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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